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A comprehensive review of recent phase III clinical trials indicates that (R)-Tegoprazan, a

potassium-competitive acid blocker (P-CAB), demonstrates non-inferior efficacy in the healing

of erosive esophagitis (EE) when compared to the proton pump inhibitor (PPI) esomeprazole.

This guide provides a detailed comparison of their healing rates, supported by experimental

data and protocols from key studies, for researchers, scientists, and drug development

professionals.

Data on Healing Rates
Two pivotal, multicenter, randomized, double-blind phase III clinical trials—one conducted in

Korea and another in China—provide robust comparative data on the healing efficacy of

Tegoprazan and esomeprazole in patients with EE. The key findings on cumulative healing

rates at 4 and 8 weeks are summarized below.
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Timepoint
Tegoprazan
(50 mg)

Tegoprazan
(100 mg)

Esomeprazole
(40 mg)

Study
Population

Week 4 91.3% 93.4% 94.3% Korean[1][2]

Week 8 98.9% 98.9% 98.9%
Korean[1][3][4][5]

[6]

Week 4 Not Reported Not Applicable Not Reported Chinese[7][8]

Week 8 91.1% Not Applicable 92.8% Chinese[7][8]

In the Korean trial, both the 50 mg and 100 mg doses of Tegoprazan were found to be non-

inferior to 40 mg of esomeprazole at the 8-week primary endpoint, with all groups achieving a

remarkable 98.9% cumulative healing rate.[1][3][4][5][6] At the 4-week mark, the healing rates

were also comparable among the groups.[1][2] The Chinese study similarly demonstrated the

non-inferiority of Tegoprazan 50 mg to esomeprazole 40 mg at 8 weeks.[7][8]

Experimental Protocols
The methodologies of the key phase III trials provide the framework for the presented healing

rate data.

Korean Phase III Trial (NCT03006874)
Study Design: A multicenter, randomized, double-blind, parallel-group comparison study

conducted at 27 sites in South Korea.[2]

Participants: 302 adult patients with endoscopically confirmed erosive esophagitis (Los

Angeles Classification Grades A-D).[1][4][5][6]

Treatment Groups:

Tegoprazan 50 mg once daily.[1][4][5][6]

Tegoprazan 100 mg once daily.[1][4][5][6]

Esomeprazole 40 mg once daily.[1][4][5][6]
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Treatment Duration: 4 or 8 weeks.[1][4][5][6]

Primary Endpoint: The cumulative proportion of patients with healed EE confirmed by

endoscopy up to 8 weeks from the initiation of treatment.[1][4][5][6]

Secondary Endpoints: Healing rate at 4 weeks, and assessment of symptoms, safety, and

tolerability.[1]

Chinese Phase III Trial (NCT03615677)
Study Design: A multicenter, randomized, double-blind, parallel, active-controlled, non-

inferiority phase III trial conducted at 32 sites in China.[7][8]

Participants: 261 patients with erosive esophagitis.[7]

Treatment Groups:

Tegoprazan 50 mg once daily.[7][8]

Esomeprazole 40 mg once daily.[7][8]

Treatment Duration: 8 weeks.[7][8]

Primary Endpoint: Cumulative endoscopic healing rate at week 8.[7]

Secondary Endpoints: Endoscopic healing rate at week 4, changes in reflux disease

questionnaire (RDQ) and gastroesophageal reflux disease health-related quality of life

(GERD-HRQL) scores, and symptom improvement.[7]

Mechanism of Action: Signaling Pathways
Tegoprazan and esomeprazole employ distinct mechanisms to inhibit gastric acid secretion,

both ultimately targeting the H+/K+-ATPase (proton pump) in gastric parietal cells.
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Caption: Comparative mechanism of action of Tegoprazan and Esomeprazole.
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Tegoprazan, as a P-CAB, competitively and reversibly binds to the potassium-binding site of

the H+/K+-ATPase, thereby inhibiting its function.[9] In contrast, esomeprazole is a PPI that

requires activation in the acidic environment of the parietal cell's secretory canaliculi to its

active sulfenamide form.[10][11] This active form then irreversibly binds to cysteine residues on

the proton pump.[10][11]

Experimental Workflow
The clinical trials comparing Tegoprazan and esomeprazole followed a standardized workflow

to ensure robust and comparable data collection.
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Randomization (1:1:1 or 1:1)

Tegoprazan 50mg q.d. Tegoprazan 100mg q.d.
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Caption: Generalized workflow of the phase III clinical trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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